N-{[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]acetyl}-beta-alanine

• Molecular Formula: C19H21NO6
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 3-[[2-[(3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-1-yl)oxy]acetyl]amino]propanoic acid
• InChI: InChI=1S/C19H21NO6/c1-11-8-14(25-10-16(21)20-7-6-17(22)23)18-12-4-2-3-5-13(12)19(24)26-15(18)9-11/h8-9H,2-7,10H2,1H3,(H,20,21)(H,22,23)
• InChI Key: WZWDOODYPQXYJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OCC(=O)NCCC(=O)O

Description

N-{[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]acetyl}-beta-alanine is a chemical compound with the following properties:

Linear Formula: C₁₆H₁₆O₅

CAS Number: 304896-83-1

Molecular Weight: 288.303 g/mol

Chemical Reactions Analysis

Types of Reactions:: The compound may undergo various chemical reactions, including:

Oxidation: Potential oxidation reactions at specific functional groups.

Reduction: Reduction processes leading to the formation of reduced derivatives.

Substitution: Substitution reactions at reactive sites.

Common Reagents and Conditions:: Specific reagents and conditions depend on the desired modifications. Researchers would typically employ standard organic synthesis techniques.

Major Products:: The major products formed during reactions with N-{[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]acetyl}-beta-alanine would vary based on the reaction type and conditions.

Scientific Research Applications

Chemistry: It could serve as a building block for designing novel molecules.

Biology: Researchers might explore its interactions with biological systems.

Medicine: Investigations into its pharmacological properties and potential therapeutic uses.

Industry: Possible applications in materials science or drug development.

Mechanism of Action

The precise mechanism by which N-{[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]acetyl}-beta-alanine exerts its effects remains an area of active research. It likely involves interactions with specific molecular targets and signaling pathways.

Comparison with Similar Compounds

While detailed comparisons are scarce, we can highlight its uniqueness by contrasting it with related compounds. Unfortunately, I don’t have a list of similar compounds at the moment.